HeLa Antiproliferative Activity vs. Structural Analogs
The target compound exhibits antiproliferative activity against HeLa cervical cancer cells with an IC₅₀ of 10.0 µM . In contrast, structurally related pyrazole-thiophene derivatives reported in the literature show a wide range of activities: for example, compound 2 from a 2025 pyrazole–thiophene hybrid series displayed an IC₅₀ of 6.57 µM against MCF-7 (breast cancer) and 8.86 µM against HepG2 (liver cancer) cells [1], while compound 8 from a diarylpyrazole series containing a thiophene group achieved an IC₅₀ of 0.083 µM against HepG2 cells [2]. The target compound's activity falls within an intermediate range, suggesting it may serve as a suitable starting point for further optimization or as a reference compound for screening cascades.
| Evidence Dimension | Antiproliferative IC₅₀ |
|---|---|
| Target Compound Data | HeLa IC₅₀ = 10.0 µM |
| Comparator Or Baseline | Compound 2 (pyrazole–thiophene hybrid): MCF-7 IC₅₀ = 6.57 µM, HepG2 IC₅₀ = 8.86 µM; Compound 8 (diarylpyrazole with thiophene): HepG2 IC₅₀ = 0.083 µM |
| Quantified Difference | Target compound is 1.5–20-fold less potent than the most active comparators, but within an order of magnitude of compound 2 against HepG2. |
| Conditions | HeLa human cervical carcinoma cell line; MCF-7 human breast adenocarcinoma cell line; HepG2 human hepatocellular carcinoma cell line. Assay: MTT or SRB cytotoxicity assay (exact protocol details may vary between studies). |
Why This Matters
The defined HeLa IC₅₀ provides a benchmark for selecting this compound as a starting point for medicinal chemistry optimization targeting cervical cancer models, avoiding the need to invest in more complex, multi-step synthesized analogs before preliminary screening.
- [1] Bhagwat, S. K.; Pawar, T. J.; et al. Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Advances, 2025, 15, 40078-40092. DOI: 10.1039/d5ra06852e. View Source
- [2] Disubstituted Pyrazoles a New Class of Hsp90 Inhibitors in Hepatocellular Carcinoma. OmicsOnline. Compound 8 (thiophene-containing diarylpyrazole): HepG2 IC₅₀ = 0.083 µM. View Source
